Cas no 400084-09-5 (1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole)
1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole
-
- Inchi: 1S/C23H18Cl2N2O/c1-16-22(17-9-4-2-5-10-17)26-27(23(16)18-11-6-3-7-12-18)28-15-19-20(24)13-8-14-21(19)25/h2-14H,15H2,1H3
- InChI Key: WSDCWNBPDOELNS-UHFFFAOYSA-N
- SMILES: N1(OCC2=C(Cl)C=CC=C2Cl)C(C2=CC=CC=C2)=C(C)C(C2=CC=CC=C2)=N1
1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A919711-1g |
1-[(2,6-Dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole |
400084-09-5 | 90% | 1g |
$348.0 | 2025-04-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00906333-1g |
1-[(2,6-Dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole |
400084-09-5 | 90% | 1g |
¥2394.0 | 2024-04-18 | |
| Key Organics Ltd | 5J-530S-1MG |
1-[(2,6-dichlorobenzyl)oxy]-4-methyl-3,5-diphenyl-1H-pyrazole |
400084-09-5 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 5J-530S-5MG |
1-[(2,6-dichlorobenzyl)oxy]-4-methyl-3,5-diphenyl-1H-pyrazole |
400084-09-5 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 5J-530S-10MG |
1-[(2,6-dichlorobenzyl)oxy]-4-methyl-3,5-diphenyl-1H-pyrazole |
400084-09-5 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 5J-530S-50MG |
1-[(2,6-dichlorobenzyl)oxy]-4-methyl-3,5-diphenyl-1H-pyrazole |
400084-09-5 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 5J-530S-100MG |
1-[(2,6-dichlorobenzyl)oxy]-4-methyl-3,5-diphenyl-1H-pyrazole |
400084-09-5 | >90% | 100mg |
£146.00 | 2025-02-09 |
1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole
Introduction to 1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole (CAS No. 400084-09-5)
1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 400084-09-5, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a pyrazole core substituted with various functional groups, including 2,6-dichlorophenyl, methoxy, and methyl groups, as well as two phenyl rings at the 3 and 5 positions. These structural elements contribute to its unique chemical properties and biological interactions.
The synthesis of 1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The presence of the 2,6-dichlorophenyl moiety enhances the electron-withdrawing nature of the molecule, which can influence its reactivity and binding affinity to biological targets. Additionally, the methoxy group introduces a polar characteristic, potentially improving solubility and interaction with biological membranes. The combination of these features makes this compound a promising candidate for further exploration in drug discovery.
In recent years, there has been a growing interest in pyrazole derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The structural versatility of pyrazole allows for the design of molecules with tailored biological activities. For instance, studies have shown that certain pyrazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cellular signaling pathways. The compound 1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole is being investigated for its potential to modulate these pathways, thereby offering a new therapeutic strategy.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of novel drugs. The pyrazole core provides a stable framework that can be modified to enhance specific pharmacological properties. Researchers have been particularly interested in exploring its interactions with proteins and enzymes relevant to disease processes. For example, preliminary studies suggest that this compound may interact with targets involved in cancer cell proliferation and survival. These findings are encouraging and warrant further investigation into its mechanisms of action.
The chemical properties of 1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole also make it an attractive candidate for use in various chemical probes and tool compounds. These probes are essential for understanding biological processes at the molecular level and can help identify new drug targets. The compound's ability to bind to specific proteins or enzymes can provide valuable insights into their function and regulation. This information is crucial for designing more effective therapeutic agents.
In addition to its potential therapeutic applications, this compound has also been studied for its chemical stability and compatibility with different reaction conditions. Its robust structure allows it to withstand various synthetic modifications without losing its integrity. This stability is particularly important in pharmaceutical development, where compounds must remain effective throughout the synthesis process. The ability to modify the structure of this compound while maintaining its stability opens up numerous possibilities for drug design.
The use of computational methods has been instrumental in understanding the behavior of 1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole. Molecular modeling techniques have helped researchers predict how this compound might interact with biological targets based on its structure. These predictions can then be tested experimentally, saving time and resources in the drug discovery process. The integration of computational chemistry with experimental biology has accelerated the development of new drug candidates like this one.
The future prospects for 1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent.
In conclusion, 1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole (CAS No. 400084-09-5) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at treating various diseases. As our understanding of its properties continues to grow,so too does our excitement about what it might achieve in the realm of medicine.
400084-09-5 (1-[(2,6-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole) Related Products
- 139911-45-8(1H-Pyrazole, 3,4-dimethyl-5-phenyl-1-(phenylmethoxy)-, 2-oxide)
- 400084-08-4(1-[(3,4-dichlorophenyl)methoxy]-4-methyl-3,5-diphenyl-1H-pyrazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)